![molecular formula C9H4F5N B1413065 4-Difluoromethyl-3-(trifluoromethyl)benzonitrile CAS No. 1803729-83-0](/img/structure/B1413065.png)
4-Difluoromethyl-3-(trifluoromethyl)benzonitrile
Overview
Description
“4-Difluoromethyl-3-(trifluoromethyl)benzonitrile” is a chemical compound that is a key intermediate in the synthesis of various pharmaceuticals . It is used as a reactant in the synthesis of amino-acetonitrile derivatives .
Synthesis Analysis
This compound is a key intermediate in the synthesis of fluvoxamine . It participates in nickel-catalyzed arylcyanation reactions . More detailed synthesis processes can be found in FDA-approved trifluoromethyl group-containing drugs .Molecular Structure Analysis
The molecular structure of “this compound” is complex. It contains a benzonitrile group, which is a benzene ring attached to a nitrile group, and it also has difluoromethyl and trifluoromethyl groups attached to it .Chemical Reactions Analysis
The compound is involved in various chemical reactions. For instance, it participates in nickel-catalyzed arylcyanation reactions . It is also used as a reactant in the synthesis of amino-acetonitrile derivatives .Physical And Chemical Properties Analysis
The compound has a density of 1.3±0.1 g/cm^3, a boiling point of 241.1±40.0 °C at 760 mmHg, and a flash point of 99.6±27.3 °C . It has a molar refractivity of 45.8±0.4 cm^3 and a molar volume of 175.3±5.0 cm^3 .Safety and Hazards
“4-Difluoromethyl-3-(trifluoromethyl)benzonitrile” is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled . It is advised to handle this compound with appropriate protective measures .
Properties
IUPAC Name |
4-(difluoromethyl)-3-(trifluoromethyl)benzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4F5N/c10-8(11)6-2-1-5(4-15)3-7(6)9(12,13)14/h1-3,8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZVBLWMPYYPKIV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)C(F)(F)F)C(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4F5N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.